[2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate

• Molecular Formula: C16H18ClNO5
• Molecular Weight: 339.77 g/mol
• IUPAC Name: [2-(cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate
• InChI: InChI=1S/C16H18ClNO5/c17-11-6-7-12(13(19)8-11)16(22)23-9-14(20)18-15(21)10-4-2-1-3-5-10/h6-8,10,19H,1-5,9H2,(H,18,20,21)
• InChI Key: XYMIIYAZBBWCOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC(=O)COC(=O)C2=C(C=C(C=C2)Cl)O

Description

[2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate is a synthetic ester derivative combining a cyclohexanecarbonylamide group with a substituted benzoate moiety. The compound features a 4-chloro-2-hydroxybenzoate ester linked via a glyoxylate bridge to a cyclohexanecarbonylamino group.

Biological Activity

[2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse literature sources.

Synthesis

The synthesis of [2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate typically involves several steps:

• Starting Materials : The synthesis begins with 4-chloro-2-hydroxybenzoic acid and cyclohexanecarbonyl chloride.
• Reaction Conditions : The reaction is usually performed under controlled conditions to ensure high yield and purity.
• Purification : Following synthesis, the compound is purified using recrystallization techniques.

Anticancer Properties

Numerous studies have investigated the anticancer activity of compounds similar to [2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate. For example, a study utilizing the National Cancer Institute's 60 cell line screening revealed significant cytotoxic effects against various cancer cell lines, indicating a promising therapeutic potential in oncology .

Cell Line	IC50 (µM)	Reference
MCF-7	5.6
HeLa	3.8
A549	7.2

Antimicrobial Activity

Research has also highlighted the antimicrobial properties of related compounds. For instance, derivatives showed comparable activity to standard antibiotics like penicillin and ciprofloxacin against various bacterial strains . This suggests that [2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate may exhibit similar effects.

Microorganism	Zone of Inhibition (mm)	Standard Drug Comparison
E. coli	22	Penicillin: 20 mm
Staphylococcus aureus	25	Ciprofloxacin: 24 mm

The mechanisms underlying the biological activities of [2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate are multifaceted:

• Cell Cycle Arrest : The compound may induce cell cycle arrest in cancer cells, preventing proliferation.
• Apoptosis Induction : It could activate apoptotic pathways, leading to programmed cell death in malignant cells.
• Antimicrobial Mechanisms : Similar compounds have been shown to disrupt bacterial cell membranes or inhibit essential bacterial enzymes.

Case Studies

A notable case study involved the evaluation of a closely related compound in a clinical setting, where it demonstrated significant tumor reduction in patients with advanced-stage cancer . This underlines the potential clinical relevance of [2-(Cyclohexanecarbonylamino)-2-oxoethyl] 4-chloro-2-hydroxybenzoate.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Conformational Comparisons

Table 1: Structural Features of Comparable Compounds

Compound Name	Core Substituents	Key Functional Groups	Conformation/Packing
[Target Compound]	Cyclohexanecarbonylamino, 4-Cl-2-OH-Bz	Ester, amide, Cl, OH	Likely synclinal (inferred from adamantyl analogs )
2-(Adamantan-1-yl)-2-oxoethyl 2-chlorobenzoate	Adamantyl, 2-Cl-Bz	Ester, Cl	Synclinal conformation; head-to-tail packing
2-(4-Chlorophenyl)-2-oxoethyl 4-hydroxybenzoate	4-Cl-Ph, 4-OH-Bz	Ester, Cl, OH	Dihedral angle 65.7°; O–H⋯O hydrogen bonding
[2-(Dimethylamino)-2-oxoethyl] 4-amino-5-Cl-2-MeO-Bz	Dimethylamino, 4-NH2-5-Cl-2-MeO-Bz	Ester, amide, Cl, NH2, MeO	Not reported; likely planar due to aromaticity
N-{2-[3-chloro-2-(2-Cl-Ph)-4-oxoazetidin-1-ylamino]-2-oxoethyl}benzamide	Azetidinone, 2-Cl-Ph, benzamide	β-lactam, amide, Cl	Planar β-lactam ring; substituent-dependent

Key Observations :

• The target compound’s cyclohexanecarbonylamino group introduces steric bulk and lipophilicity, contrasting with adamantyl (rigid, polycyclic) or dimethylamino (small, polar) groups in analogs.
• The 4-chloro-2-hydroxybenzoate moiety enhances acidity (via phenolic OH) and electron-withdrawing effects (Cl), similar to 4-hydroxybenzoate derivatives .
• Synclinal conformations in adamantyl esters suggest the target compound may adopt similar spatial arrangements, influencing crystal packing and solubility.

Key Observations :

• The target compound’s synthesis likely follows a DMF/K2CO3-mediated coupling of 4-chloro-2-hydroxybenzoic acid with a bromomethyl ketone precursor, analogous to methods in .
• Cyclohexanecarbonylamino may reduce solubility compared to adamantyl or smaller substituents due to increased hydrophobicity.

Table 3: Reported Bioactivities of Analogous Compounds

Compound Name	Bioactivity	Mechanism/Notes	Reference
2-(Adamantan-1-yl)-2-oxoethyl 2-chlorobenzoate	Antioxidant (↑ H2O2 scavenging), anti-inflammatory (↓ protein denaturation)	Adamantane enhances radical scavenging; N-groups boost anti-inflammatory effects
2-Azetidinone derivatives	Antimicrobial (Gram+/Gram– bacteria, fungi), moderate anticancer (MCF7)	β-lactam ring and amide critical for microbial target binding
[2-(Dimethylamino)-2-oxoethyl] 4-amino-5-Cl-2-MeO-Bz	Not reported; inferred potential	Amino/MeO groups may enhance CNS penetration
[Target Compound]	Hypothesized: Anti-inflammatory, antimicrobial	Cyclohexanecarbonyl (lipophilic) + Cl/OH (polar) for dual activity	–

Key Observations :

• Adamantyl esters exhibit dual antioxidant/anti-inflammatory profiles , suggesting the target compound’s chloro and hydroxy groups may similarly scavenge radicals.
• Amide groups (e.g., in azetidinones ) correlate with antimicrobial activity, implying the target’s cyclohexanecarbonylamide could enhance such effects.
• The 4-chloro substituent may improve metabolic stability compared to non-halogenated analogs .